Cas no 1150618-22-6 (4-Hydroxyquinoline-7-carboxylic acid)

• Product Name: 4-Hydroxyquinoline-7-carboxylic acid
• CAS No: 1150618-22-6
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD12024479
• CID: 1005996
• PubChem ID: 40152029
• Update Time: 2025-05-22

4-Hydroxyquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyquinoline-7-carboxylic acid
• 4-hydroxy-7-Quinolinecarboxylic acid
• 4-Oxo-1,4-dihydroquinoline-7-carboxylic acid
• 4-oxo-1H-quinoline-7-carboxylic acid
• 6291AC
• FCH1011075
• 7-Quinolinecarboxylic acid, 4-hydroxy-
• AX8220913
• AB0069875
• ST2405922
• Z3905
• ST24023572
• 4-oxidanylidene-1H-qui
• 4-oxidanylidene-1H-quinoline-7-carboxylic acid
• A803344
• SB67586
• YMB57355
• 4-hydroxyquinoline-7-carboxylicacid
• AKOS016002639
• AWB61822
• AKOS015919331
• DB-332337
• SB67577
• EN300-116979
• 1150618-22-6
• A859244
• DB-328757
• 948573-55-5
• SCHEMBL487232
• C77278
• 1,4-DIHYDRO-4-OXO-7-QUINOLINECARBOXYLIC ACID
• DS-16576

• MDL： MFCD12024479
• Inchi： 1S/C10H7NO3/c12-9-3-4-11-8-5-6(10(13)14)1-2-7(8)9/h1-5H,(H,11,12)(H,13,14)
• InChI Key： QNDMXIULYGYMJK-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C=C(C(=O)O)C=CC=21

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Additional information on 4-Hydroxyquinoline-7-carboxylic acid

Recent Advances in the Study of 4-Hydroxyquinoline-7-carboxylic acid (CAS: 1150618-22-6)

4-Hydroxyquinoline-7-carboxylic acid (CAS: 1150618-22-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This compound, a derivative of quinoline, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have demonstrated that 4-Hydroxyquinoline-7-carboxylic acid exhibits promising antimicrobial and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the growth of multidrug-resistant bacterial strains by targeting key enzymes involved in bacterial cell wall synthesis. Additionally, its ability to chelate metal ions has been linked to its potential as an anticancer agent, particularly in the context of disrupting redox homeostasis in cancer cells.

In terms of synthetic chemistry, advancements have been made in the efficient production of 4-Hydroxyquinoline-7-carboxylic acid. A novel catalytic method developed by researchers at the University of Cambridge in 2024 enables the synthesis of this compound with high yield and purity, addressing previous challenges related to scalability and cost-effectiveness. This breakthrough is expected to facilitate further preclinical and clinical investigations of the compound.

Mechanistic studies have also shed light on the molecular interactions of 4-Hydroxyquinoline-7-carboxylic acid with biological targets. For instance, X-ray crystallography and molecular docking simulations have identified specific binding sites on bacterial DNA gyrase and human topoisomerase II, providing a structural basis for its inhibitory effects. These findings are instrumental in the design of next-generation derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 4-Hydroxyquinoline-7-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models.

In conclusion, 4-Hydroxyquinoline-7-carboxylic acid (CAS: 1150618-22-6) represents a compelling candidate for further investigation in the fields of infectious disease and oncology. Its multifaceted biological activities, coupled with recent advancements in synthetic methodologies, underscore its potential as a lead compound for drug development. Future research should prioritize the translation of these findings into clinically viable therapeutics, with a focus on overcoming existing limitations and maximizing therapeutic efficacy.